Cas no 1805215-50-2 (Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate)
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate
-
- Inchi: 1S/C11H8BrF2NO2/c1-17-11(16)9-2-6(4-12)7(5-15)3-8(9)10(13)14/h2-3,10H,4H2,1H3
- InChI Key: IBEKJBIPYOWBRP-UHFFFAOYSA-N
- SMILES: BrCC1C(C#N)=CC(C(F)F)=C(C(=O)OC)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 329
- XLogP3: 2.7
- Topological Polar Surface Area: 50.1
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009651-250mg |
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate |
1805215-50-2 | 97% | 250mg |
470.40 USD | 2021-06-21 | |
| Alichem | A015009651-500mg |
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate |
1805215-50-2 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015009651-1g |
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate |
1805215-50-2 | 97% | 1g |
1,504.90 USD | 2021-06-21 |
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate (CAS No. 1805215-50-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate, identified by its CAS number 1805215-50-2, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered attention due to its utility in the development of novel therapeutic agents. The presence of both bromomethyl and cyano groups, alongside a difluoromethyl substituent, makes it a valuable building block for chemists and pharmacologists exploring innovative drug molecules.
The structural motif of Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate encompasses several key functional groups that contribute to its reactivity and versatility. The bromomethyl group (-CH₂Br) serves as a versatile handle for further functionalization, enabling the introduction of various pharmacophores. This functionality is particularly useful in constructing complex molecules through nucleophilic substitution reactions. Additionally, the cyano group (-CN) introduces a polar electron-withdrawing moiety, which can influence the electronic properties of the molecule and potentially modulate its biological activity.
The difluoromethyl group (-CF₂) is another critical feature of this compound. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In recent years, the incorporation of fluorinated aromatic compounds into drug candidates has been extensively studied, with numerous success stories in oncology and central nervous system (CNS) drug development. The presence of two fluorine atoms in Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate amplifies these effects, making it an attractive scaffold for medicinal chemists.
In the context of contemporary pharmaceutical research, Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate has found applications in several promising therapeutic areas. One notable area is oncology, where small molecule inhibitors targeting kinases and other enzymes involved in cancer cell proliferation are actively being developed. The compound's ability to undergo further derivatization allows for the creation of potent and selective inhibitors with improved pharmacological profiles.
Recent studies have highlighted the utility of this intermediate in designing molecules with enhanced bioavailability and reduced toxicity. For instance, researchers have utilized Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate as a precursor in synthesizing novel kinase inhibitors that exhibit high selectivity for specific cancer-related targets. These inhibitors have shown promising results in preclinical studies, demonstrating efficacy in inhibiting tumor growth and inducing apoptosis in cancer cells.
The compound's versatility also extends to the field of central nervous system (CNS) drug discovery. Fluorinated aromatic compounds are known to cross the blood-brain barrier more efficiently, making them suitable for treating neurological disorders. Researchers have leveraged the structural features of Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate to develop potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The bromomethyl group provides a site for introducing neuroactive moieties, while the cyano and difluoromethyl groups contribute to optimizing pharmacokinetic properties.
The synthesis of Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a suitable benzoic acid derivative followed by cyanation and subsequent introduction of the difluoromethyl group. These steps showcase the compound's role as a versatile intermediate that can be modified to suit various synthetic needs.
In conclusion, Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate (CAS No. 1805215-50-2) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this intermediate, its importance in modern drug discovery is likely to grow even further.
1805215-50-2 (Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)